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An In-Depth Technical Guide to the Physical Properties of Methylphosphonous Dichloride

Abstract
Methylphosphonous dichloride (CH₃PCl₂), also known by its IUPAC name

dichloro(methyl)phosphane, is a highly reactive organophosphorus compound that serves as a

critical intermediate in a diverse range of chemical syntheses.[1][2] Its utility extends from the

production of agrochemicals and flame retardants to its role as a precursor in the synthesis of

organophosphorus ligands and, notably, chemical warfare agents.[3][4] This guide provides a

comprehensive overview of the core physical and chemical properties of methylphosphonous

dichloride, tailored for researchers, scientists, and professionals in drug development. We

delve into its fundamental properties, reactivity profile, spectroscopic signature, and the

exacting protocols required for its safe handling and experimental characterization. The

causality behind experimental choices is emphasized to ensure both technical accuracy and

practical, field-proven insight.

Chemical Identity and Structure
Methylphosphonous dichloride is a trivalent phosphorus compound. The central phosphorus

atom is bonded to a methyl group and two chlorine atoms, resulting in a pyramidal geometry.

The electrophilic nature of the phosphorus center and the lability of the phosphorus-chlorine

bonds are the primary determinants of its high reactivity.[5]

IUPAC Name: dichloro(methyl)phosphane[2]
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Common Synonyms: Methyldichlorophosphine, Dichloromethylphosphine, Methyl

Dichlorophosphine[3][6]

CAS Number: 676-83-5[2]

Molecular Formula: CH₃Cl₂P[2]

Molecular Weight: 116.91 g/mol [7]

Core Physical Properties
The physical properties of methylphosphonous dichloride necessitate careful handling,

particularly its low flash point and high reactivity with atmospheric moisture. All quantitative data

are summarized in Table 1 for ease of reference.

Property Value Source(s)

Appearance Colorless liquid [3][7]

Odor Pungent [7]

Boiling Point 81-82 °C [6][7][8]

Melting Point -81.5 °C [7][8]

Note: Some databases

erroneously list the melting

point as 81.5 °C. Given its

liquid state at ambient

temperature, this is considered

a data entry error.

Density 1.3039 g/cm³ @ 20 °C [7]

Vapor Pressure 75 - 79.3 mmHg @ 25 °C [7][8]

Water Solubility Reacts violently [7][8]

Refractive Index 1.4944 - 1.4964 [7][8]

Flash Point 48 - 49 °C [6][7]
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Spectroscopic Profile for Structural Verification
Spectroscopic analysis is fundamental for confirming the identity and purity of

methylphosphonous dichloride. Due to its sensitivity, sample preparation must be conducted

under an inert atmosphere (e.g., in a glovebox) using anhydrous deuterated solvents.

³¹P NMR: The phosphorus-31 NMR spectrum provides the most direct confirmation of the

compound's identity, typically showing a single resonance characteristic of a trivalent

phosphine in its chemical environment.

¹H NMR: The proton NMR spectrum will exhibit a doublet for the methyl protons (CH₃) due to

coupling with the phosphorus-31 nucleus (²JP-H).

IR Spectroscopy: The infrared spectrum will display characteristic stretching and bending

frequencies for C-H bonds in the methyl group and P-Cl bonds. The absence of a strong

P=O stretch (typically around 1200-1300 cm⁻¹) is a key indicator of the absence of the

oxidized impurity, methylphosphonyl dichloride.[9]

Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) will show a molecular ion

peak corresponding to its molecular weight, along with a characteristic isotopic pattern due

to the presence of two chlorine atoms.[7]

Reactivity and Stability Profile
The chemistry of methylphosphonous dichloride is dominated by its high reactivity towards

nucleophiles and oxygen. It is classified as pyrophoric, air-sensitive, and water-reactive.[7]

Hydrolysis
Methylphosphonous dichloride reacts violently with water in an exothermic hydrolysis reaction

to produce methylphosphonous acid and hydrochloric acid gas.[5] This reactivity necessitates

the strict exclusion of moisture during handling and storage.

Oxidation
Exposure to air can lead to rapid oxidation, forming methylphosphonyl dichloride (CH₃P(O)Cl₂).

[10] In some cases, contact with moist air can be sufficient to cause spontaneous ignition.[7]

This oxidation is a key synthetic transformation but must be controlled. For example, controlled
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oxidation with sulfuryl chloride is a standard method for preparing methylphosphonyl dichloride.

[10]

Nucleophilic Substitution
The P-Cl bonds are highly susceptible to nucleophilic attack by alcohols, amines, and other

heteroatom nucleophiles.[5] This reactivity is harnessed in organic synthesis to create a wide

array of phosphonites and other organophosphorus compounds.

Key Reactions of Methylphosphonous Dichloride

Methylphosphonous Dichloride
(CH₃PCl₂)

Water (H₂O) Air (O₂) or
SO₂Cl₂

Methylphosphonous Acid
+ 2 HCl

Methylphosphonyl Dichloride
(CH₃P(O)Cl₂)

Controlled or
Spontaneous

Click to download full resolution via product page

Caption: Key reactions of methylphosphonous dichloride.

Experimental Determination of Physical Properties
Determining the physical properties of a highly reactive compound like methylphosphonous

dichloride requires specialized techniques that prevent its exposure to air and moisture.

Protocol: Boiling Point Determination via Micro-Reflux
under Inert Atmosphere
This method is suitable for small sample volumes and ensures that the measurement is taken

at a true equilibrium between the liquid and vapor phases, free from atmospheric contaminants.
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Causality: A standard distillation is often impractical for small quantities and can lead to sample

loss. The micro-reflux method minimizes the required sample volume. Performing the

procedure under an inert gas (Nitrogen or Argon) is critical to prevent the violent reaction with

water/moisture and oxidation by air, which would alter the substance and produce hazardous

byproducts.[11]

Methodology:

Glassware Preparation: All glassware (e.g., 5 mL round-bottom flask, micro-condenser,

thermometer adapter) must be oven-dried at >120 °C overnight and allowed to cool in a

desiccator.

Apparatus Assembly: Assemble the micro-reflux apparatus inside a fume hood. The flask is

fitted with the condenser, which is secured vertically. The top of the condenser is connected

to a gas bubbler via a T-adapter to maintain a slight positive pressure of inert gas.

Inerting the System: The assembled apparatus must be purged with dry nitrogen or argon for

10-15 minutes.

Sample Introduction: Using a gas-tight syringe, carefully transfer approximately 1-2 mL of

methylphosphonous dichloride into the round-bottom flask via a septum. Add a small, oven-

dried magnetic stir bar.

Heating: Place the flask in a sand bath or heating mantle and begin gentle stirring and

heating.

Equilibration: Heat the sample until a gentle reflux is established. A "reflux ring" of

condensing vapor should be visible on the walls of the flask and in the lower part of the

condenser.

Temperature Measurement: Carefully lower a calibrated, dry thermometer through the

adapter so that the thermometer bulb is positioned in the vapor phase just below the reflux

ring but not touching the liquid.

Boiling Point Reading: Allow the temperature to stabilize for several minutes while the liquid

is actively refluxing. The stable temperature reading is the boiling point.
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Cooldown: Once the measurement is complete, remove the heat source and allow the

apparatus to cool to room temperature under the inert atmosphere before disassembly.

Safe Handling, Storage, and Relevance in Synthesis
Protocols for Safe Handling and Storage
Trustworthiness in handling protocols comes from a system that inherently prevents exposure.

Methylphosphonous dichloride should only be handled in a well-ventilated fume hood or a

glovebox by trained personnel wearing appropriate Personal Protective Equipment (PPE),

including a flame-retardant lab coat, chemical splash goggles, a face shield, and heavy-duty

chemical-resistant gloves (e.g., butyl rubber).

Storage: The compound must be stored in a tightly sealed container under a dry, inert

atmosphere (e.g., nitrogen).[6] It should be kept in a cool, dry, dedicated flammables cabinet

away from sources of ignition and incompatible materials like oxidizing agents, alcohols, and

bases.[6]

Transfer: Transfers should be performed using inert atmosphere techniques, such as a

Schlenk line or a glovebox. For transfers from sealed commercial containers (e.g.,

Sure/Seal™ bottles), use a gas-tight syringe or a double-tipped needle (cannula).[12]
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Start:
Transfer CH₃PCl₂

1. Assemble & Dry Glassware
(Reaction Flask with Septum)

2. Purge Flask with
Inert Gas (N₂/Ar)

3. Puncture Sure/Seal™ Bottle
with N₂ Inlet Needle

4. Withdraw Reagent
with Gas-Tight Syringe

5. Transfer Reagent to
Reaction Flask

6. Quench Syringe/Needle
with Anhydrous Isopropanol

End:
Transfer Complete
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Caption: Workflow for safe transfer of methylphosphonous dichloride.

Role as a Synthetic Precursor in Drug Development
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While methylphosphonous dichloride itself is not a therapeutic agent, its unique reactivity

makes it a valuable building block for introducing phosphorus-containing moieties into complex

molecules. The P-C bond is stable, allowing the phosphorus center to be carried through multi-

step syntheses.

Its oxidized derivative, methylphosphonyl dichloride, is a key reagent in the synthesis of

oligonucleoside methylphosphonates.[5] These are analogues of DNA/RNA where a non-ionic

methylphosphonate linkage replaces the natural phosphodiester backbone. This modification

increases nuclease resistance and cell membrane permeability, making them important

candidates for antisense therapies, a field of significant interest in drug development.[5]

Furthermore, organophosphorus compounds, in general, are used in the synthesis of enzyme

inhibitors and peptide analogues, where the phosphonate or phosphinate group can mimic the

tetrahedral transition state of substrate hydrolysis.[13][14]

Conclusion
Methylphosphonous dichloride is a foundational reagent in phosphorus chemistry,

characterized by its high reactivity, which is both a significant asset in synthesis and a

considerable handling challenge. A thorough understanding of its physical properties—a boiling

point of 81-82 °C, high vapor pressure, and violent reactivity with water—is paramount for its

safe and effective use. The protocols and data presented in this guide are intended to provide

researchers and drug development professionals with the necessary technical knowledge to

handle this compound responsibly and leverage its synthetic potential in the creation of novel

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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